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Compound of Interest

Compound Name: 3,4-dinitro-1H-pyrazole

CAS No.: 38858-92-3

Cat. No.: B1273911

Get Quote

This technical guide provides an in-depth analysis of the crystal structure of 3,4-dinitro-1H-
pyrazole (DNP), a high-energy density material. The information is compiled for researchers,

scientists, and drug development professionals, presenting key crystallographic data,

experimental protocols, and visualizations of the experimental workflow and molecular

interactions. The guide focuses on two reported crystal structures: a solvent-free form and a

benzene solvate.

Crystallographic Data Summary
The crystallographic data for both the solvent-free 3,4-dinitro-1H-pyrazole and its benzene

solvate have been determined by single-crystal X-ray diffraction. A summary of the key

parameters is presented in the tables below for comparative analysis.

Crystal Data and Structure Refinement for Solvent-Free
3,4-Dinitro-1H-pyrazole

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1273911#bc-rfq
https://www.benchchem.com/product/b1273911/docs?utm_src=pdf-body#crystal-structure-analysis-of-3-4-dinitro-1h-pyrazole-a-technical-guide
https://www.benchchem.com/product/b1273911/docs?utm_src=pdf-body#crystal-structure-analysis-of-3-4-dinitro-1h-pyrazole-a-technical-guide
https://www.benchchem.com/product/b1273911/docs?utm_src=pdf-body#crystal-structure-analysis-of-3-4-dinitro-1h-pyrazole-a-technical-guide
https://www.benchchem.com/product/b1273911/docs?utm_src=pdf-body#crystal-structure-analysis-of-3-4-dinitro-1h-pyrazole-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273911?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value[1]

Empirical Formula C₃H₂N₄O₄

Formula Weight 158.07

Crystal System Monoclinic

Space Group P2₁/c

a (Å) 9.9801(8)

b (Å) 11.9959(9)

c (Å) 9.7192(7)

β (°) 94.232(1)

Volume (Å³) 1160.41(15)

Z 8

Calculated Density (g·cm⁻³) 1.8097

F(000) 640
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Parameter Value[2]

Empirical Formula 2C₃H₂N₄O₄·0.5C₆H₆

Formula Weight 355.23

Temperature (K) 123

Crystal System Monoclinic

a (Å) 7.4579 (15)

b (Å) 9.787 (2)

c (Å) 19.534 (4)

β (°) 94.87 (3)

Volume (Å³) 1420.7 (5)

Z 4

Radiation type Mo Kα

μ (mm⁻¹) 0.15

Crystal Size (mm) 0.30 × 0.20 × 0.20

Data collection

Diffractometer Rigaku R-AXIS RAPID IP

Absorption correction Multi-scan

T_min / T_max 0.957 / 0.971

No. of measured reflections 3454

No. of independent reflections 3256

No. of reflections with I > 2σ(I) 1267

R_int 0.084

Refinement

R[F² > 2σ(F²)] 0.060
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wR(F²) 0.105

S 0.92

No. of reflections 3256

No. of parameters 235

No. of restraints 2

Δρ_max (e Å⁻³) 0.27

Δρ_min (e Å⁻³) -0.33

Molecular Structure
In the benzene solvate, the asymmetric unit contains two independent dinitropyrazole

molecules and half a benzene solvent molecule, which is located on a crystallographic

inversion centre.[2] Each pyrazole ring is essentially planar, with the two nitro groups being

twisted out of the plane.[2] The dihedral angles between the pyrazole plane and the nitro

groups are 11.7(2)° and 31.1(1)° for one molecule, and 21.8(2)° and 25.0(1)° for the second

molecule.[2] The solvent-free crystal structure is stabilized by numerous intermolecular

hydrogen bonds and π-π stacking interactions.[1]

Experimental Protocols
Synthesis of 3,4-Dinitro-1H-pyrazole
The synthesis of 3,4-dinitro-1H-pyrazole is achieved through a three-step method starting

from pyrazole.[1] The general procedure involves the nitration of pyrazole.[2]

Crystallization
Solvent-Free Single Crystals: Single crystals of 3,4-dinitro-1H-pyrazole suitable for X-ray

diffraction were obtained by the solvent evaporation method using ether as the solvent.[1]

Benzene Solvate Single Crystals: Single crystals of the benzene solvate were grown by the

evaporation of a solution of the compound in benzene at room temperature.[2]
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For the benzene solvate, X-ray diffraction data were collected on a Rigaku R-AXIS RAPID IP

diffractometer.[2] The data collection, cell refinement, and data reduction were performed using

RAPID-AUTO and CrystalStructure software, respectively.[2] The structure was solved using

SHELXS97 and refined with SHELXL97.[2] All hydrogen atoms were positioned geometrically

and treated as riding atoms.[2]

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the synthesis and crystal structure

analysis of 3,4-dinitro-1H-pyrazole.
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Caption: Experimental workflow for the synthesis and crystal structure analysis of 3,4-dinitro-
1H-pyrazole.

Intermolecular Interactions in Solvent-Free DNP
The stability of the solvent-free 3,4-dinitro-1H-pyrazole crystal structure is attributed to a

network of intermolecular interactions. The following diagram illustrates the key types of

interactions present.
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Caption: Key intermolecular interactions stabilizing the crystal structure of solvent-free 3,4-
dinitro-1H-pyrazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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